Tert-butyl hexadecanoate

Specification

• Molecular Formula: C20H40O2
• Molecular Weight: 312.5 g/mol
• IUPAC Name: tert-butyl hexadecanoate
• Standard InChI: InChI=1S/C20H40O2/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(21)22-20(2,3)4/h5-18H2,1-4H3
• Standard InChI Key: QESUPNPIYGFLCJ-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCC(=O)OC(C)(C)C
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OC(C)(C)C

Introduction

Chemical Identity and Structural Characteristics

Tert-butyl hexadecanoate is classified as both a hexadecanoate ester and a tert-butyl ester. Its structure consists of a long hydrocarbon chain (hexadecanoic acid moiety) connected to a tert-butyl group via an ester linkage. This combination provides the molecule with specific properties that make it valuable for various applications.

Basic Identification Parameters

The compound is uniquely identified through several standard chemical identifiers as detailed in the following table:

Parameter	Value
PubChem CID	544739
Molecular Formula	C₂₀H₄₀O₂
Molecular Weight	312.5 g/mol
CAS Number	31158-91-5
InChI	InChI=1S/C20H40O2/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(21)22-20(2,3)4/h5-18H2,1-4H3
InChIKey	QESUPNPIYGFLCJ-UHFFFAOYSA-N
SMILES	CCCCCCCCCCCCCCCC(=O)OC(C)(C)C

The compound is registered in multiple chemical databases, including ChEBI (ID: 131410), ChEMBL (ID: CHEMBL136691), and DSSTox (Substance ID: DTXSID10880693), indicating its significance in various research areas.

Nomenclature and Synonyms

When working with this compound, researchers may encounter it under various names in the scientific literature:

Common Names and Synonyms
tert-butyl hexadecanoate
t-butyl palmitate
Hexadecanoic acid tert-butyl ester
Hexadecanoic acid, 1,1-dimethylethyl ester
tert-Butyl palmitate
palmitic acid tert-butyl ester

This diversity in nomenclature reflects the compound's presence across multiple disciplines and applications.

Physical and Chemical Properties

The physical and chemical properties of tert-butyl hexadecanoate contribute significantly to its performance in various applications. These properties arise from its molecular structure, which combines a long hydrocarbon chain with a bulky tert-butyl group.

Structural Features

The compound features a linear C16 chain (from the palmitic acid moiety) attached to a tert-butyl group through an ester bond. The tert-butyl group, with its three methyl substituents on a central carbon atom, provides steric hindrance that affects reactivity and stability patterns. This structural arrangement gives the molecule its characteristic properties that differentiate it from other esters of palmitic acid.

Key Physical Properties

The physical properties of tert-butyl hexadecanoate make it particularly suitable for various industrial applications:

• Low volatility: The compound exhibits minimal evaporation under normal conditions, making it stable in formulations exposed to air

• Excellent thermal stability: Remains intact at relatively high temperatures without significant degradation

• Solubility profile: Generally soluble in organic solvents while showing limited water solubility

• Physical state: Typically exists as a colorless to pale yellow liquid at room temperature

These properties contribute to the compound's suitability for high-performance applications that require material integrity under diverse environmental conditions.

Synthesis Methods and Production

The synthesis of tert-butyl hexadecanoate can be achieved through several routes, with esterification of palmitic acid being the most common approach. Based on related synthesis methods for tert-butyl esters, the following procedures are typically employed.

Condensation Reactions

The most straightforward synthesis involves the condensation of palmitic acid with tert-butanol in the presence of appropriate condensing agents. While the search results don't directly describe this process for tert-butyl hexadecanoate specifically, similar reactions for related compounds utilize condensing agents such as:

• Dicyclohexylcarbodiimide (DCC)

• Di-tert-butyl dicarbonate (Boc₂O)

• 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• Carbonyldiimidazole (CDI)

The reaction typically proceeds under controlled temperature conditions (25-35°C) to optimize yield while minimizing side reactions.

Alternative Synthesis Routes

Alternative approaches may include:

• Transesterification of methyl palmitate with tert-butanol under basic or acidic catalysis

• Reaction of palmitoyl chloride with tert-butanol in the presence of a base

• Using tert-butyl trichloroacetimidate as a tert-butylating agent for palmitic acid

These methods provide options for synthesis optimization based on available starting materials, desired purity, and scale of production.

Industrial and Research Applications

Tert-butyl hexadecanoate demonstrates remarkable versatility across multiple industries due to its unique physical and chemical properties. Its applications span several major sectors as detailed below.

Cosmetic Formulations

In the cosmetics industry, tert-butyl hexadecanoate serves several important functions:

• Emollient: Provides a smooth, soft feel when applied to skin

• Skin conditioning agent: Enhances moisture retention and improves texture in creams and lotions

• Texture modifier: Contributes to desired consistency and spreadability of formulations

• Stabilizer: Helps maintain the integrity of cosmetic products during storage and use

These properties make the compound particularly valuable in premium skincare products where texture and performance are critical factors.

Food Industry Applications

Within the food sector, tert-butyl hexadecanoate functions as:

• Food additive: Provides stability to various food products

• Flavor enhancer: Improves the flavor profile of processed foods

• Texture modifier: Contributes to mouthfeel and consistency in certain food applications

Its low volatility and stability make it suitable for applications where long-term performance is required under various storage conditions.

Polymer Chemistry

In polymer science and technology, tert-butyl hexadecanoate plays several roles:

• Monomer component: Utilized in the synthesis of polyesters

• Plasticizer: Enhances flexibility and processability of polymer materials

• Contributes to the production of biodegradable plastics, supporting environmental sustainability goals

• Modifier for polymer properties: Affects thermal stability, mechanical characteristics, and degradation profiles

These applications align with growing industry trends toward more sustainable and functional polymer materials.

Pharmaceutical Applications

The pharmaceutical sector explores tert-butyl hexadecanoate for:

• Drug delivery systems: Enhances solubility and bioavailability of active pharmaceutical ingredients

• Excipient in formulations: Contributes to stability and appropriate release profiles

• Intermediate in pharmaceutical synthesis: Used in the preparation of more complex bioactive molecules

The compound's stability and compatibility with various active ingredients make it valuable in pharmaceutical research and development.

Surfactant Production

In the field of surfactants and cleaning products, tert-butyl hexadecanoate:

• Serves as a precursor or component in surfactant synthesis

• Enhances the effectiveness of cleaning products

• Improves efficiency in various cleaning applications

• Contributes to formulation stability and performance characteristics

These applications demonstrate the compound's utility in enhancing everyday consumer products.